Cas no 1153474-87-3 (N-(2,4,4-trimethylpentan-2-yl)cyclopentanamine)

• Product Name: N-(2,4,4-trimethylpentan-2-yl)cyclopentanamine
• CAS No: 1153474-87-3
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 5205889
• PubChem ID: 43434259
• Update Time: 2025-10-29

N-(2,4,4-trimethylpentan-2-yl)cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-(2,4,4-trimethylpentan-2-yl)cyclopentanamine
• Cyclopentanamine, N-(1,1,3,3-tetramethylbutyl)-

• Inchi： 1S/C13H27N/c1-12(2,3)10-13(4,5)14-11-8-6-7-9-11/h11,14H,6-10H2,1-5H3
• InChI Key： HVDWKMJXXDXFQE-UHFFFAOYSA-N
• SMILES： N(C(C)(C)CC(C)(C)C)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• XLogP3: 3.8
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(2,4,4-trimethylpentan-2-yl)cyclopentanamine

Comprehensive Overview of N-(2,4,4-trimethylpentan-2-yl)cyclopentanamine (CAS No. 1153474-87-3)

N-(2,4,4-trimethylpentan-2-yl)cyclopentanamine, with the CAS number 1153474-87-3, is a specialized organic compound that has garnered attention in various industrial and research applications. This compound, characterized by its unique molecular structure, is often explored for its potential in material science, pharmaceutical intermediates, and specialty chemicals. The cyclopentanamine moiety combined with the trimethylpentan group offers distinct chemical properties, making it a subject of interest for chemists and researchers.

In recent years, the demand for N-(2,4,4-trimethylpentan-2-yl)cyclopentanamine has increased due to its versatility in synthetic chemistry. Researchers are particularly interested in its role as a building block for more complex molecules. The compound's CAS 1153474-87-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its stability and reactivity under controlled conditions make it a valuable candidate for high-performance materials and custom synthesis projects.

One of the trending topics surrounding N-(2,4,4-trimethylpentan-2-yl)cyclopentanamine is its potential application in green chemistry. With the global shift toward sustainable practices, this compound is being evaluated for its eco-friendly synthesis routes and minimal environmental impact. Questions like "How is CAS 1153474-87-3 synthesized sustainably?" or "What are the industrial uses of cyclopentanamine derivatives?" are commonly searched, highlighting the public's interest in its practical applications.

The compound's molecular structure, featuring a cyclopentanamine ring and a branched alkyl chain, contributes to its unique physicochemical properties. These include solubility in organic solvents, thermal stability, and compatibility with various reaction conditions. Such characteristics are critical for its use in advanced material design and catalysis. Researchers are also investigating its potential in bioactive molecule development, though this remains an area of ongoing study.

From an industrial perspective, N-(2,4,4-trimethylpentan-2-yl)cyclopentanamine is often discussed in the context of custom chemical synthesis. Companies specializing in fine chemicals and pharmaceutical intermediates frequently list this compound in their catalogs, catering to the needs of research institutions and manufacturers. Its CAS 1153474-87-3 serves as a key identifier for procurement and regulatory compliance, ensuring precise communication across supply chains.

In summary, N-(2,4,4-trimethylpentan-2-yl)cyclopentanamine (CAS No. 1153474-87-3) is a compound of significant scientific and industrial interest. Its applications span from material science to sustainable chemistry, driven by its adaptable structure and functional versatility. As research continues to uncover new possibilities, this compound is poised to remain a focal point in the evolving landscape of specialty chemicals.